Cas no 2138104-28-4 (N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide)

• Product Name: N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide
• CAS No: 2138104-28-4
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5891031
• PubChem ID: 165495697
• Update Time: 2025-06-30

N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide
• EN300-1144066
• 2138104-28-4

• Inchi： 1S/C11H11N3OS/c12-11-14-8-4-3-7(5-9(8)16-11)13-10(15)6-1-2-6/h3-6H,1-2H2,(H2,12,14)(H,13,15)
• InChI Key： LYXVEMZHZVOAMS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)NC(C1CC1)=O

Computed Properties

• Exact Mass: 233.06228316g/mol
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.2Ų

Additional information on N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide

N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide (CAS No. 2138104-28-4): A Comprehensive Overview

N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide (CAS No. 2138104-28-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and potential applications.

The chemical structure of N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide is composed of a cyclopropane ring linked to a benzothiazole moiety through an amide bond. The presence of the amino group on the benzothiazole ring and the cyclopropane carboxamide functionality imparts distinct chemical and biological properties to this compound. These structural elements are crucial for its interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the pharmacological activities of N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide has also been investigated for its analgesic effects. Preclinical studies have shown that this compound significantly reduced pain responses in animal models of nociception. The mechanism underlying these effects is believed to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels.

The safety profile of N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide is another critical aspect that has been explored in recent research. Toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

One of the key challenges in the development of new pharmaceutical compounds is their bioavailability and pharmacokinetic properties. Studies have shown that N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The potential applications of N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide extend beyond its anti-inflammatory and analgesic effects. Ongoing research is exploring its potential as an antiviral agent. Preliminary studies have indicated that this compound may inhibit the replication of certain viruses, including influenza and herpes simplex virus. This finding opens up new avenues for its use in antiviral therapy.

In conclusion, N-(2-amino-1,3-benzothiazol-6-yl)cyclopropanecarboxamide (CAS No. 2138104-28-4) represents a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical applications. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.